Cas no 367968-06-7 (L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-hydroxy-, methylester)

• Product Name: L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-hydroxy-, methylester
• CAS No: 367968-06-7
• MF: C₁₆H₂₉NO₇
• MW: 347.403965711594
• MDL: MFCD30471869
• CID: 4646516
• PubChem ID: 25260155
• Update Time: 2025-06-26

L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-hydroxy-, methylester Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-Bi-((Tert-Butoxycarbonyl)Amino)-5-Hydroxypentanoate
• (S)-Methyl 2-Bi-((Tert-Butoxycarbonyl)Amino)-5-Hydroxypentanoate(WXC03587)
• CS-0037652
• AS-55017
• Methyl (2S)-2-[bis[(2-methylpropan-2-yl)oxycarbonyl]amino]-5-hydroxypentanoate
• W12351
• AKOS037644801
• MFCD30471869
• SCHEMBL20753403
• L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-hydroxy-, methylester
• (S)-METHYL2-BI-((TERT-BUTOXYCARBONYL)AMINO)-5-HYDROXYPENTANOATE
• (S)-Methyl 2-bi-((t-butoxycarbonyl)amino)-5-hydroxypentanoate
• 367968-06-7
• Methyl (S)-2-(bis(tert-butoxycarbonyl)amino)-5-hydroxypentanoate

• MDL： MFCD30471869
• Inchi： 1S/C16H29NO7/c1-15(2,3)23-13(20)17(14(21)24-16(4,5)6)11(9-8-10-18)12(19)22-7/h11,18H,8-10H2,1-7H3/t11-/m0/s1
• InChI Key： ITXQXPVFCBXNLQ-NSHDSACASA-N
• SMILES： C(OC)(=O)[C@H](CCCO)N(C(OC(C)(C)C)=O)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 347.19440226g/mol
• Monoisotopic Mass: 347.19440226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-hydroxy-, methylester

L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-hydroxy-, methylester: A Comprehensive Overview

The compound with CAS No 367968-06-7, commonly referred to as L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-hydroxy-, methylester, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of L-norvaline, a naturally occurring amino acid, and its structure incorporates a unique combination of functional groups that make it highly versatile in various applications.

L-Norvaline itself is a branched-chain amino acid (BCAA) that plays a crucial role in human metabolism and muscle function. The addition of the N,N-bis[(1,1-dimethylethoxy)carbonyl] group and the methylester moiety introduces significant changes to the compound's chemical properties, enhancing its stability and bioavailability. These modifications also enable the compound to serve as a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Recent studies have highlighted the potential of this compound in drug development, particularly in the design of peptide-based therapeutics. The N,N-bis[(1,1-dimethylethoxy)carbonyl] group acts as a protecting group during peptide synthesis, ensuring precise control over the reaction pathway and minimizing side reactions. This has led to its widespread use in solid-phase peptide synthesis (SPPS), where it plays a critical role in constructing complex peptide sequences with high fidelity.

In addition to its role in peptide synthesis, L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-hydroxy-, methylester has also been explored for its potential in medicinal chemistry. Researchers have investigated its ability to modulate enzyme activity and serve as a lead compound for drug discovery. For instance, studies have shown that this compound can act as an inhibitor of certain proteases, making it a promising candidate for anti-inflammatory and antiviral therapies.

The methylester group further enhances the compound's stability under physiological conditions, making it an attractive option for oral drug delivery systems. This property has been leveraged in recent clinical trials targeting chronic inflammatory diseases and infectious agents.

From a synthetic perspective, the preparation of L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-hydroxy-, methylester involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of chiral resolution techniques ensures that the final product retains the desired stereochemical integrity, which is crucial for its biological activity.

Moreover, advancements in green chemistry have led to more sustainable methods for synthesizing this compound. For example, researchers have developed catalytic asymmetric induction strategies that reduce waste generation and improve yield efficiency. These innovations not only enhance the environmental profile of the synthesis process but also make large-scale production more economically viable.

In conclusion, L-Norvaline, N,N-bis[(1,1-dimethylethoxy)carbonyl]-5-hydroxy-, methylester stands out as a pivotal molecule in contemporary chemical research. Its unique structure and functional groups endow it with remarkable versatility across diverse applications ranging from peptide synthesis to drug discovery. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing medical science and therapeutic development.